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Compound of Interest

Compound Name: 1,3-Dimethyl-1-cyclohexene

Cat. No.: B8734636

Essential Safety and Handling Guide for 1,3-
Dimethyl-1-cyclohexene

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of
1,3-Dimethyl-1-cyclohexene. The following procedures are based on the known properties of
this chemical and safety data for closely related flammable cycloalkenes in the absence of a
specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1-cyclohexene.

l. Personal Protective Equipment (PPE)

When handling 1,3-Dimethyl-1-cyclohexene, a comprehensive PPE strategy is essential to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
Essential to protect against
Safety Goggles with side splashes and vapors. Standard
Eyes/Face ) )
shields or a Face Shield safety glasses are not
sufficient.
Provides a barrier against skin
contact and protects from
) Flame-retardant lab coat and o
Skin/Body potential fire hazards due to

chemical-resistant apron

the flammable nature of the

compound.

Chemical-resistant gloves
(Nitrile or Neoprene

recommended)

Protects hands from direct
contact. Gloves should be
inspected before use and
changed frequently, especially

if contaminated.

Respiratory

Use in a well-ventilated area or
with a certified fume hood. If
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator with organic vapor

cartridges is necessary.

Prevents inhalation of

potentially harmful vapors.

Footwear

Closed-toe, chemical-resistant

shoes

Protects feet from spills.

Il. Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 1,3-

Dimethyl-1-cyclohexene and its close isomers. This data is critical for safe handling and

storage.
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1,3-
1,1-
1,3-Dimethyl-1- Dimethylcyclohexan _
Property . _ Dimethylcyclohexan
cyclohexene e (mixture of cis and
e
trans)
CAS Number 2808-76-6[1][2] 591-21-9[3] 590-66-9
Molecular Formula CsH14[1][2] CsHae CsHae
Molecular Weight 110.2 g/mol [1][2] 112.21 g/mol 112.21 g/mol
Boiling Point 127.05 °C[1] 122 °C/ 251.6 °F[3] 118 - 120 °C
Density 0.7991 g/cm3[1] 0.770 g/cm?3[3] 0.777 g/lcm3
Flash Point Not available 6 °C/42.8 °F[3] Not available
Refractive Index 1.4471[1] Not available Not available

lll. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is paramount when working with 1,3-Dimethyl-1-
cyclohexene.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary PPE as detailed in the table above.

Have a chemical spill kit readily accessible.

Prepare a designated and properly labeled waste container.

2. Handling and Use:

Conduct all work within a chemical fume hood to minimize inhalation exposure.
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e Ground and bond all containers and receiving equipment to prevent static discharge, which
can be an ignition source.[3]

e Use only non-sparking tools and explosion-proof equipment.[3]

o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[3]

» Avoid contact with skin and eyes. In case of contact, follow the first aid measures outlined
below.

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[3]

3. First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3][4]

» In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water and soap for at least 15 minutes. Seek medical attention if irritation persists.

[3]14]

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

IV. Disposal Plan

Proper disposal of 1,3-Dimethyl-1-cyclohexene and its containers is crucial to prevent
environmental contamination and ensure safety.

1. Waste Chemical Disposal:
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o Collect all waste containing 1,3-Dimethyl-1-cyclohexene in a dedicated, properly labeled,
and sealed container.

e The container should be compatible with the chemical and clearly marked as "Hazardous
Waste" with the full chemical name.[5]

» Store the waste container in a cool, dry, and well-ventilated area, away from ignition sources.

o Dispose of the chemical waste through an approved hazardous waste disposal company,
following all local, state, and federal regulations.[3] Do not pour down the drain.[5]

2. Empty Container Disposal:
o Empty containers may still contain hazardous residue and vapors.

» Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed
of as hazardous waste.[6]

« Atfter triple-rinsing, the container should be air-dried in a well-ventilated area.
o Deface the original label and mark the container as "EMPTY".[6]

e Dispose of the clean, empty container in accordance with institutional and local regulations.
Glass containers may be disposed of in a broken glass receptacle.[6]

V. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,3-Dimethyl-1-
cyclohexene.
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2. Verify Fume Hood Operation
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Handling & Use

4. Work in Fume Hood

5. Ground Equipment

6. Avoid Ignition Sources

Spill & Exposure
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l

8. Administer First Aid

Disposal

9. Collect Chemical Waste 11. Triple-Rinse Empty Container
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Dimethyl-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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